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Chemical Profile & Data Summary

The core properties of 2-Hexenedinitrile are summarized in the table below. This data is essential for

understanding its behavior in experimental conditions.

Property Value / Description Source / Notes

CAS Number 13042-02-9 -

Molecular
Formula

C₆H₆N₂ [1] [2]

Molecular Weight 106.12 g/mol to 106.13
g/mol

[1] [2]

Melting Point 74 °C (in ethanol) The melting point is given for a solution in ethanol.
[1] [2]

Boiling Point 189.03°C (estimate) [1]

Density 1.0680 (estimate) [1]

Flash Point 151.6°C [1]

Vapor Pressure 0.00136 mmHg at 25°C Indicates low volatility at room temperature. [1]
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Troubleshooting FAQ: Solubility Challenges

Here are answers to common questions about handling 2-hexenedinitrile in the lab.

Q1: What is the solubility profile of 2-hexenedinitrile? The available sources do not provide explicit,

quantitative solubility data for 2-hexenedinitrile in common solvents. A closely related compound, 3-

Hexenedinitrile (CAS 1119-85-3), is reported to be slightly soluble at 9.8 g/L at 25 °C [3]. Given their

structural similarity, 2-hexenedinitrile may also exhibit low solubility in water. Its two nitrile groups suggest

potential solubility in polar organic solvents.

Q2: Which solvents should I try to dissolve 2-hexenedinitrile? Due to the lack of specific data, solvent

selection should be based on the functional groups present. The following is a recommended, systematic

approach to screening solvents, moving from general polar solvents to more specialized ones.

Solvent Screening
for 2-Hexenedinitrile

Polar Aprotic Solvents Polar Protic Solvents Mid-Polarity Solvents

DMSO DMF Acetonitrile Methanol Ethanol Acetone Ethyl Acetate Chloroform

Click to download full resolution via product page

Q3: The compound isn't dissolving. What are some practical steps I can take? If initial solubility is

poor, consider these steps:

Gentle Heating: The compound has a melting point of 74 °C when in ethanol [1] [2]. Carefully heating
in a suitable solvent below its boiling point may improve dissolution. Note: Always confirm the

chemical stability of the compound at elevated temperatures.
Sonication: Using an ultrasonic bath can help disrupt crystal lattices and facilitate dissolution.

Extended Stirring: Allow the mixture to stir for a longer period.
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Q4: What are the critical safety precautions for handling this compound? 2-Hexenedinitrile requires

careful handling. The GHS hazard statement for the closely related 3-Hexenedinitrile includes H302

(Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled) [3].

Always consult the specific Safety Data Sheet (SDS) for 2-hexenedinitrile before use. General precautions

include:

Personal Protective Equipment (PPE): Wear appropriate gloves, safety goggles, and a lab coat.
Engineering Controls: Work in a well-ventilated area, preferably inside a fume hood.

Storage: Store at room temperature, in a cool, dry place, and in a tightly closed container [4].

Key Experimental Considerations

When planning your experiments, keep the following in mind:

Start Small: Perform small-scale solubility tests (e.g., 1-5 mg of compound with 1 mL of solvent) to

conserve material.
Purity Impact: The purity of your compound can significantly affect solubility. Note the source and

purity grade.
Documentation: Meticulously record all observations (solvent, temperature, time to dissolve, etc.) for

reproducibility.

A Path Forward for Your Research

The information here provides a starting point for troubleshooting. For advanced experimental needs, you

may need to:

Consult Specialized Databases: Search for spectroscopic data (NMR, IR) or chromatographic

methods in scientific literature.
Empirical Testing: The most reliable way to determine solubility is through systematic lab testing

using the protocol above.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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